Home / Products / Others

N,N-dimethyl-3-(methylamino)benzene-1-sulfonamide

Name: N,N-dimethyl-3-(methylamino)benzene-1-sulfonamide
Brand: Smolecule
SKU: S6516253
Rating: 4.5 (3 reviews)

Catalog No.

S6516253

CAS No.

86317-09-1

M.F

C9H14N2O2S

M. Wt

214.3

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N,N-dimethyl-3-(methylamino)benzene-1-sulfonamide

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

CAS Number

86317-09-1

Product Name

N,N-dimethyl-3-(methylamino)benzene-1-sulfonamide

Molecular Formula

C9H14N2O2S

Molecular Weight

214.3

N,N-Dimethyl-3-(methylamino)benzene-1-sulfonamide, also known as Methyl Dimsylate or Dimethyl Sulfamide (DMSA), is a sulfonamide derivative with the chemical formula C9H14N2O2S. It is a widely used compound in organic synthesis and pharmaceutical industries due to its unique properties.

Physical and Chemical Properties

Methyl Dimsylate is a white, crystalline solid with a molecular weight of 218.29 g/mol. It is highly soluble in most organic solvents such as alcohol, ether, and chloroform but is relatively insoluble in water. The compound is highly stable at room temperature but can decompose slowly above 120°C. Methyl Dimsylate has a boiling point of 267.2°C at 760 mmHg and a melting point of 98°C.

Synthesis and Characterization

Methyl Dimsylate is synthesized through the reaction between 3-nitrotoluene and dimethylamine in the presence of sulfuric acid or zinc chloride. The reaction product is then treated with sulfonyl chloride to form Methyl Dimsylate. The purity of the product is usually determined through chromatography or spectroscopic methods.

Analytical Methods

Several analytical methods are employed for the determination of Methyl Dimsylate in various samples. Chromatographic techniques such as high-performance liquid chromatography (HPLC) and gas chromatography (GC) are widely used. Other methods such as UV-Vis spectrophotometry, fluorescence spectrometry, and NMR spectroscopy can also be used for qualitative and quantitative analysis.

Biological Properties

Methyl Dimsylate has been shown to exhibit antitumor, anti-inflammatory, and analgesic effects by inhibiting the activity of several enzymes and signaling pathways. The compound has also been reported to modulate the immune response and possess some antiviral and antibacterial properties. However, the exact mechanism of action is not fully understood, and further studies are needed to elucidate its biological effects.

Toxicity and Safety in Scientific Experiments

Methyl Dimsylate is generally considered safe for use in scientific experiments with few reported adverse effects. However, the compound can be toxic when ingested, inhaled, or applied to the skin. Symptoms of toxicity include headache, dizziness, nausea, and skin irritation. Therefore, appropriate safety measures should be taken when handling and using Methyl Dimsylate.

Applications in Scientific Experiments

Methyl Dimsylate is widely used as a reagent and solvent in organic synthesis due to its unique properties. It is also used as a cryoprotectant in the preservation of biological samples, including human sperm and embryos. Additionally, Methyl Dimsylate has been used as a permeation enhancer in transdermal drug delivery systems.

Current State of Research

Methyl Dimsylate has been studied extensively for its biological activities and potential therapeutic applications. The compound has shown promising results in preclinical studies for the treatment of cancer, inflammation, and other diseases. More research is needed to determine its safety and efficacy in clinical trials.

Potential Implications in Various Fields of Research and Industry

Methyl Dimsylate has potential implications in various fields of research, including drug discovery, biomedical engineering, and material sciences. Its unique properties make it a valuable compound in the development of new drugs, drug delivery systems, and cryopreservation techniques.

Limitations and Future Directions

One of the limitations of Methyl Dimsylate is its low water solubility, which can limit its applications in aqueous-based systems. Future research can focus on the development of novel delivery systems that can improve the solubility and efficacy of the compound. Additionally, further studies are needed to elucidate the exact mechanism of action of Methyl Dimsylate and its potential side effects in clinical applications.

Future Directions

1. Development of novel delivery systems to improve the solubility and efficacy of Methyl Dimsylate
2. Investigating the potential of Methyl Dimsylate in the treatment of other diseases such as diabetes and cardiovascular diseases
3. Optimization of the synthesis process to improve the yield and purity of the compound
4. Development of new synthetic routes for Methyl Dimsylate with higher efficiency and lower cost
5. Investigating the potential of Methyl Dimsylate as a catalyst in organic synthesis reactions
6. Studying the effect of Methyl Dimsylate on different tissues and organs in animal models
7. Developing new analytical methods for the detection and quantification of Methyl Dimsylate in different samples
8. Investigating the synergistic effect of Methyl Dimsylate with other drugs or compounds towards therapeutic applications.
9. Exploring the potential of Methyl Dimsylate as a preservative in food and beverage industries, cosmetics and pharmaceutical formulations, and other industries.